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Introduction
[Arg14,Lys15]Nociceptin is a potent and selective synthetic agonist for the

Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor, a member of the opioid receptor

superfamily.[1] This analog exhibits significantly higher potency and a longer duration of action

compared to the endogenous ligand, N/OFQ.[1][2][3] The NOP receptor system is widely

distributed throughout the central nervous system and is implicated in a variety of physiological

and pathological processes, including pain perception, anxiety, depression, learning, and

memory.[4][5][6] Consequently, [Arg14,Lys15]Nociceptin serves as a critical pharmacological

tool for investigating the functional roles of the NOP receptor system and for the preclinical

evaluation of novel therapeutics targeting this system.

These application notes provide detailed protocols for a range of behavioral assays in rodents

to characterize the pharmacological effects of [Arg14,Lys15]Nociceptin. The included

methodologies, data presentation tables, and workflow diagrams are intended to facilitate the

design and execution of robust and reproducible behavioral experiments.

Mechanism of Action and Signaling Pathway
Activation of the NOP receptor by [Arg14,Lys15]Nociceptin initiates a cascade of intracellular

signaling events. The NOP receptor is a G-protein coupled receptor (GPCR) that primarily

couples to Gi/o proteins.[7] This coupling leads to the inhibition of adenylyl cyclase, resulting in
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decreased intracellular cyclic AMP (cAMP) levels.[7] Additionally, NOP receptor activation

modulates ion channel activity, leading to the opening of inwardly rectifying potassium channels

and the inhibition of voltage-gated calcium channels.[4][8] This results in neuronal

hyperpolarization and a reduction in neurotransmitter release.[4] The NOP receptor can also

activate other signaling pathways, including mitogen-activated protein kinase (MAPK)

cascades.[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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